Cas no 82911-01-1 (N,N'-di-4,5,6,7-tetrahydro-1H-1,3-diazepin-2-ylhexane-1,6-diamine dihydroiodide)

• Product name: N,N'-di-4,5,6,7-tetrahydro-1H-1,3-diazepin-2-ylhexane-1,6-diamine dihydroiodide
• CAS No: 82911-01-1
• MF: C₁₆H₃₄I₂N₆
• MW: 564.29030752182
• CID: 1806973
• PubChem ID: 3068112

N,N'-di-4,5,6,7-tetrahydro-1H-1,3-diazepin-2-ylhexane-1,6-diamine dihydroiodide Chemical and Physical Properties

Names and Identifiers

• N,N'-di-4,5,6,7-tetrahydro-1H-1,3-diazepin-2-ylhexane-1,6-diamine dihydroiodide
• N,N'-bis(4,5,6,7-tetrahydro-1H-1,3-diazepin-2-yl)hexane-1,6-diamine,dihydroiodide
• DTXSID60232082
• N,N'-Bis(4,5,6,7-tetrahydro-1H-1,3-diazepin-2-yl)-1,6-hexanediamine dihydriodide
• 82911-01-1
• 1,6-Hexanediamine, N,N'-bis(4,5,6,7-tetrahydro-1H-1,3-diazepin-2-yl)-, dihydriodide

• Inchi： InChI=1S/C16H32N6.2HI/c1(3-9-17-15-19-11-5-6-12-20-15)2-4-10-18-16-21-13-7-8-14-22-16;;/h1-14H2,(H2,17,19,20)(H2,18,21,22);2*1H
• InChI Key： ZYOSBGSWLIBEJH-UHFFFAOYSA-N
• SMILES： C1CCN=C(NC1)NCCCCCCNC2=NCCCCN2.I.I

Computed Properties

• Exact Mass: 564.09344g/mol
• Monoisotopic Mass: 564.09344g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 9
• Complexity: 319
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.8Ų